1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene

• Molecular Formula: C15H16O
• Molecular Weight: 212.29 g/mol
• IUPAC Name: 1-methoxy-9,11-dimethyltricyclo[6.2.2.02,7]dodeca-2,4,6,9,11-pentaene
• InChI: InChI=1S/C15H16O/c1-10-9-15(16-3)11(2)8-13(10)12-6-4-5-7-14(12)15/h4-9,13H,1-3H3
• InChI Key: RVMYHKOLFOVFOJ-UHFFFAOYSA-N
• SMILES: CC1=CC2C(=CC1(C3=CC=CC=C23)OC)C

Description

1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene, also known as MDMTP, is a polycyclic aromatic hydrocarbon (PAH) that has been studied extensively due to its unique structure and potential applications in various fields of science. This molecule has a fused tricyclic ring system with five double bonds, which makes it highly reactive and versatile in chemical reactions.

Scientific Research Applications

1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been studied extensively for its potential applications in various fields of science, including materials science, organic chemistry, and medicinal chemistry. In materials science, 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been used to synthesize novel materials with unique optical and electronic properties. In organic chemistry, 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been used as a building block for the synthesis of complex organic molecules. In medicinal chemistry, 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been studied for its potential as a therapeutic agent for various diseases, including cancer and viral infections.

Mechanism Of Action

The mechanism of action of 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene is not well understood, but it is believed to interact with DNA and other biomolecules in cells. 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been shown to induce DNA damage and inhibit DNA repair mechanisms, which may contribute to its potential as a therapeutic agent for cancer. Additionally, 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been shown to inhibit viral replication, which may be useful in the development of antiviral agents.
Biochemical and Physiological Effects:
1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been shown to have various biochemical and physiological effects, including cytotoxicity, genotoxicity, and antiviral activity. 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been shown to induce apoptosis in cancer cells and inhibit viral replication in vitro. However, the toxicity and potential side effects of 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene are not well understood, and further research is needed to determine its safety and efficacy in vivo.

Advantages And Limitations For Lab Experiments

1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has several advantages for lab experiments, including its high reactivity and versatility in chemical reactions. 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene can be used as a building block for the synthesis of complex organic molecules and novel materials with unique properties. However, the limitations of 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene include its potential toxicity and the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For the research of 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene include the development of novel materials, the synthesis of complex organic molecules, and the development of therapeutic agents for cancer and viral infections.

Synthesis Methods

1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene can be synthesized through various methods, including the Diels-Alder reaction, the Birch reduction, and the Wittig reaction. The Diels-Alder reaction involves the reaction of a diene and a dienophile to form a cyclohexene ring. The Birch reduction is a reduction of aromatic compounds using lithium or sodium metal in liquid ammonia. The Wittig reaction involves the reaction of a phosphonium ylide with an aldehyde or ketone to form an alkene. These methods have been used to synthesize 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene with high yields and purity.